Cas no 23077-21-6 (2-(oxan-4-yl)methoxyacetic acid)

2-(oxan-4-yl)methoxyacetic acid structure
23077-21-6 structure
Product Name:2-(oxan-4-yl)methoxyacetic acid
CAS No:23077-21-6
MF:C8H14O4
MW:174.194363117218
CID:6372501
PubChem ID:13520951
Update Time:2023-12-15

2-(oxan-4-yl)methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(oxan-4-yl)methoxyacetic acid
    • 2-[(oxan-4-yl)methoxy]acetic acid
    • 2-[(Tetrahydro-2H-pyran-4-yl)methoxy]acetic acid
    • Acetic acid, 2-[(tetrahydro-2H-pyran-4-yl)methoxy]-
    • AKOS011670908
    • SCHEMBL3359434
    • 2-((Tetrahydro-2H-pyran-4-yl)methoxy)acetic acid
    • 23077-21-6
    • CS-0235848
    • EN300-1627788
    • Inchi: 1S/C8H14O4/c9-8(10)6-12-5-7-1-3-11-4-2-7/h7H,1-6H2,(H,9,10)
    • InChI Key: QGYNKVIILMHHAF-UHFFFAOYSA-N
    • SMILES: C(O)(=O)COCC1CCOCC1

Computed Properties

  • Exact Mass: 174.08920892g/mol
  • Monoisotopic Mass: 174.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.141±0.06 g/cm3(Predicted)
  • Boiling Point: 334.9±12.0 °C(Predicted)
  • pka: 3.47±0.10(Predicted)

2-(oxan-4-yl)methoxyacetic acid Pricemore >>

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